Barium metaborate

• CAS: 13701-59-2
• Molecular Formula: BBaHO2
• Molecular Weight: 181.15 g/mol
• SMILES: B(=O)O.[Ba]
• InChI: InChI=1S/BHO2.Ba/c2-1-3;/h2H
• InChIKey: BPEDUBGDYRCWOC-UHFFFAOYSA-N

Procurement pain point: Substituting alternative borates or antimony trioxide often degrades flame retardancy, corrosion protection, or fungal resistance. Barium metaborate (BaB₂O₄) delivers three functions in one additive. - **Flame retardancy:** Replaces up to 50% of antimony trioxide in flexible PVC and epoxies; reduces smoke toxicity. - **Corrosion inhibition:** Non-chromate alternative to strontium chromate for chloride-exposed concrete reinforcement. - **Biocidal activity:** ≥20,000 ppm loading deters termites and fungi in wood/OSB with low leaching. Available as anhydrous or monohydrate. Modified ZnO/CaSO₄ grades on request.

Barium Metaborate Technical Baseline and Identity

Barium metaborate (BaB₂O₄ or Ba(BO₂)₂, molecular weight 222.95 g/mol) is an inorganic alkaline-earth borate salt that exists as a white orthorhombic crystalline powder with a melting point of approximately 1060–1095°C and density of 3.25–3.85 g/cm³ [1]. It is commercially available in anhydrous form, as the monohydrate (CAS 26124-86-7), and in modified grades compounded with zinc oxide or calcium sulfate to modulate performance properties [2]. The compound exhibits limited water solubility (maximum ~0.4% at 21°C), contributing to reduced leaching potential in coating and construction applications [3]. From a functional standpoint, barium metaborate provides a multi-mechanistic profile spanning flame retardancy via char promotion and Lewis acid activity, broad-spectrum antifungal/biocidal activity, and corrosion inhibition in alkaline environments [1][4]. These attributes are underpinned by the borate anion's capacity for thermal dehydration, glassy film formation, and pH buffering, positioning barium metaborate as a candidate for applications where simultaneous fire safety, microbial resistance, and substrate protection are required [4].

1

Reported multi-mechanistic profile: flame retardancy, antifungal activity, and corrosion inhibition in a single additive

2

Low water solubility may support reduced leaching in coatings, construction, and exterior exposure applications

3

Alkaline pH buffering and glassy film formation provide substrate protection in high-pH environments

• [1] Barium borate. Wikipedia. Accessed 2026. View Source
• [2] Barium borate. Wikipedia: Commercial grades. Accessed 2026. View Source
• [3] What is the use of barium metaborate. Yearn International Ltd. 2024. View Source
• [4] Barium metaborate. PubChem Compound Summary CID 6101043. National Center for Biotechnology Information. 2026. View Source

Key Performance Differentiators vs. Substitutes

Substituting barium metaborate with other borate salts (e.g., zinc borate, calcium borate) or alternative flame retardants (e.g., antimony trioxide) without formulation adjustment introduces quantifiable performance penalties. Barium metaborate's differentiation arises from the specific interplay of the barium cation's Lewis acidity, the borate anion's thermal dehydration pathway (water loss above 140°C for the dihydrate), and the compound's unique solubility profile [1]. Zinc borate, while also a borate flame retardant, exhibits a different decomposition temperature range and does not offer the same degree of corrosion inhibition in alkaline chloride environments [2]. Antimony trioxide provides higher intrinsic flame retardant efficiency in halogenated systems but lacks the antifungal and smoke-suppressant activity of barium metaborate [3]. Similarly, substituting barium metaborate with titanium dioxide or kaolin as a paper filler results in measurably lower filler retention efficiency and altered strength-property development [4]. The evidence detailed below demonstrates that procurement decisions based solely on compound class or functional category risk suboptimal performance outcomes, underscoring the need for barium metaborate-specific evaluation.

Zinc borate May not offer equivalent corrosion inhibition in alkaline chloride environments; decomposition profile differs

Antimony trioxide Lacks antifungal activity and smoke-suppressant function; may require higher loading for comparable FR performance

TiO₂ / Kaolin fillers Lower filler retention efficiency and altered strength-property development at equivalent addition levels

• [1] Barium borate. Wikipedia: Hydrate dehydration. Accessed 2026. View Source
• [2] Taylor SR, Mason SE, Cella PA, Clemena GG. An Investigation of New Inhibitors to Mitigate Rebar Corrosion in Concrete. FHWA/VA-96-R24. 1996. View Source
• [3] Bulab Flamebloc (barium metaborate) Technical Datasheet. Buckman Laboratories. UL Prospector. View Source
• [4] El-Saied H, El-Sawy SM, Basta AH. Modified barium metaborate pigment as a paper filler. Pigment & Resin Technology. 1996;25(2):8-17. doi:10.1108/eb043172. View Source

Quantified Performance Evidence vs. Comparators

Corrosion Inhibition vs. Strontium Chromate in Concrete

In a simulated concrete pore solution (saturated calcium hydroxide) with progressive sodium chloride addition, barium metaborate demonstrated inhibitor performance comparable to strontium chromate and superior to three commercial corrosion inhibitors at matched concentrations [1]. The assessment employed open circuit potential, polarization resistance, and semiquantitative visible corrosion analysis [1].

Corrosion inhibition

Direct comparison

Comparable to strontium chromate; surpassed three commercial inhibitors in simulated concrete pore solution (saturated Ca(OH)₂, NaCl addition)

Supports non-chromate inhibitor selection for reinforced concrete

Pore solution model; long-term field data to verify

Evidence Dimension	Corrosion inhibition performance
Target Compound Data	Excellent inhibitor performance
Comparator Or Baseline	Strontium chromate (chromate-based compound); three commercial inhibitors
Quantified Difference	Comparable to strontium chromate; surpassed three commercial inhibitors
Conditions	Simulated pore solution (saturated Ca(OH)₂), ~1 week exposure, sodium chloride addition over 2 weeks

Why This Matters

Enables non-chromate corrosion protection in reinforced concrete without sacrificing inhibition efficacy.

• [1] Taylor SR, Mason SE, Cella PA, Clemena GG. An Investigation of New Inhibitors to Mitigate Rebar Corrosion in Concrete. FHWA/VA-96-R24. 1996. View Source

Flame Retardant Synergy and Antimony Trioxide Replacement

Barium metaborate can partially replace antimony trioxide (ATO) in halogen-containing flame retardant formulations. Commercial technical literature indicates that substitution of up to 50% of antimony trioxide with barium metaborate can be achieved without compromising flame retardancy [1]. Additionally, modified barium metaborate grades (e.g., Busan 11-M1) are specified for equal-weight replacement of antimony trioxide in many coating and plastic applications . In epoxy composites, a formulation containing 10 wt% melamine phosphate plus 1 wt% barium metaborate achieved a Limiting Oxygen Index (LOI) of 27% and a UL-94 V-0 rating, representing an 8 percentage-point LOI increase versus neat epoxy (19% LOI) [2].

Flame retardant replacement

Direct comparison

Up to 50% partial replacement of antimony trioxide; equal-weight substitution reported; LOI increased from 19% to 27% with 1% BaM + 10% melamine phosphate

Supports ATO partial replacement evaluation for cost and functionality

Halogenated system context; formulation-specific validation needed

Evidence Dimension	Flame retardant replacement ratio and LOI enhancement
Target Compound Data	Up to 50% ATO replacement; equal-weight ATO replacement; +8% LOI increase (neat epoxy: 19%; with 1% BaM: 27%)
Comparator Or Baseline	Antimony trioxide (ATO); neat epoxy resin
Quantified Difference	50% partial replacement; equal-weight substitution; LOI increase of 8 percentage points
Conditions	Halogenated systems (ATO replacement); epoxy composites with 10% melamine phosphate (LOI test)

Why This Matters

Provides a lower-cost, reduced-toxicity alternative to antimony trioxide while adding smoke suppression and antifungal functionality.

• [1] Barium Metaborate as a Flame Retardant: Safety and Efficiency. NBInno. 2026. View Source
• [2] Unver E. Preparation of epoxy-based composites containing barium metaborate and their characterization. M.S. Thesis. Middle East Technical University. 2019. View Source

Paper Filler Retention vs. Titanium Dioxide and Kaolin

Modified barium metaborate pigment demonstrated higher filler retention efficiency than titanium dioxide and kaolin at low addition levels (2–5 wt%) in papermaking experiments [1]. At these low addition levels, strength properties (tensile, burst) were improved relative to both TiO₂- and kaolin-loaded sheets; at higher addition levels (8–10 wt%), a detrimental effect on strength was observed [1]. The optical properties of modified barium metaborate-loaded sheets fell between those of TiO₂ and kaolin [1].

Filler retention

Direct comparison

Higher retention efficiency than TiO₂ and kaolin at 2–5 wt% loading; strength properties improved at low addition, declined at 8–10 wt%

Retention advantage at low loading may reduce filler loss

Loading-dependent; optical properties intermediate between TiO₂ and kaolin

Evidence Dimension	Filler retention efficiency and strength property impact
Target Compound Data	Higher retention efficiency; improved strength properties at 2–5 wt% addition
Comparator Or Baseline	Titanium dioxide (TiO₂); kaolin
Quantified Difference	Retention efficiency higher than both comparators; strength properties improved at low loading, declined at 8–10 wt%
Conditions	Paper filler experiments at 2–5 wt% and 8–10 wt% addition levels

Why This Matters

Enables reduced filler loss during papermaking and improved paper strength at low addition levels, offering a functional alternative to conventional fillers.

• [1] El-Saied H, El-Sawy SM, Basta AH. Modified barium metaborate pigment as a paper filler. Pigment & Resin Technology. 1996;25(2):8-17. doi:10.1108/eb043172. View Source

Antifungal and Anti-Termite Efficacy Thresholds

Barium metaborate monohydrate exhibits concentration-dependent protective effects against subterranean termite feeding. Experimental data indicate that concentrations ≥20,000 ppm provide protection from termite feeding, while concentrations ≤5,000 ppm may be suitable for developing termite baits . The compound is recognized for broad-spectrum fungicidal activity, applicable in paints, coatings, adhesives, plastics, and paper products [1].

Termite feeding protection

Supporting evidence

≥20,000 ppm (2 wt%) provides feeding deterrence; ≤5,000 ppm considered for bait formulation

Establishes loading target for wood preservation and construction biocides

Species-specific assays; field efficacy requires verification

Evidence Dimension	Termite feeding protection threshold concentration
Target Compound Data	≥20,000 ppm (2 wt%) for feeding protection; ≤5,000 ppm for bait suitability
Comparator Or Baseline	None (absolute threshold data)
Quantified Difference	Not applicable (absolute threshold)
Conditions	Subterranean termite feeding assays (wood preservation context)

Why This Matters

Establishes formulation loading targets for wood preservation and construction material applications where termite resistance is required.

• [1] Barium borate. Wikipedia: Bactericide and fungicide applications. Accessed 2026. View Source

Thermal Stability Advantage Over Other Flame Retardants

Barium metaborate possesses a higher decomposition temperature compared to many other flame retardants, enabling it to remain effective at elevated temperatures encountered during material processing or in fire situations [1]. The dihydrate form undergoes dehydration with water loss commencing above 140°C [2], while the compound melts at 1060–1095°C [3].

Thermal stability

Class-level inference

Melting point 1060–1095°C; dihydrate water loss above 140°C. Reported higher decomposition temperature than many other flame retardants

May support high-temperature processing and engineering thermoplastic applications

Qualitative class-level comparison; product-specific validation recommended

Evidence Dimension	Decomposition temperature relative to flame retardant class
Target Compound Data	Melting point 1060–1095°C; dihydrate water loss above 140°C
Comparator Or Baseline	Other flame retardants (class-level comparison)
Quantified Difference	Higher decomposition temperature than many other flame retardants (qualitative comparative statement)
Conditions	Thermal stability assessment in polymer processing and fire exposure scenarios

Why This Matters

Allows barium metaborate to be processed at higher temperatures without thermal degradation, expanding its applicability to engineering thermoplastics and high-temperature curing coatings.

• [1] Barium Metaborate as a Flame Retardant: Safety and Efficiency. NBInno. 2026. View Source
• [2] Barium borate. Wikipedia: Hydrate dehydration. Accessed 2026. View Source
• [3] Barium metaborate. Baike (Baidu Encyclopedia). 2025. View Source

Industrial and Research Application Scenarios

Halogenated Flame Retardant with Partial ATO Replacement

Barium metaborate is deployed in flexible PVC, epoxy resins, and other halogen-containing polymer systems where flame retardancy is required. Based on the replacement ratio evidence, formulators can substitute up to 50% of antimony trioxide with barium metaborate on a weight basis while maintaining flame retardant performance, achieving raw material cost reduction and reduced smoke toxicity [1]. Recommended addition levels range from 10–15% for industrial primers and plastisol coatings .

Corrosion-Inhibiting Admixtures for Concrete

In new concrete construction where chloride-induced rebar corrosion is a durability concern, barium metaborate serves as a non-chromate corrosion inhibitor. Its performance parity with strontium chromate in simulated pore solution testing supports its selection for infrastructure applications requiring long-term corrosion protection without the environmental and health liabilities of hexavalent chromium [2].

Wood Preservation and Construction Biocide

For wood preservation, oriented strand board (OSB), and cellulose-based construction materials requiring termite and fungal resistance, barium metaborate is incorporated at loadings of ≥20,000 ppm (2 wt%) to achieve feeding deterrence against subterranean termites . Its limited water solubility reduces leaching risk, prolonging protective efficacy in humid or exterior exposure conditions [3].

Functional Paper Filler with Enhanced Retention

Modified barium metaborate pigment is employed as a specialty paper filler at low addition levels (2–5 wt%), where it outperforms conventional fillers (TiO₂, kaolin) in retention efficiency and strength property development. An 80/20 barium metaborate-kaolin blend can serve as a cost-effective, functional replacement for titanium dioxide in paper filling applications [4].

Application

Selection Property

Validation Focus

Halogenated FR systems

Antimony trioxide replacement capability

Flame retardancy and smoke suppression equivalence

Concrete corrosion inhibition

Non-chromate inhibitor performance parity

Alkaline chloride environment corrosion protection

Wood preservation / biocide

Loading-dependent antifungal and anti-termite efficacy

Feeding deterrence and fungal resistance threshold verification

Paper filler enhancement

Low-loading filler retention efficiency

Strength properties and optical trade-off at 2–5 wt% addition

• [1] Barium Metaborate as a Flame Retardant: Safety and Efficiency. NBInno. 2026. View Source
• [2] Taylor SR, Mason SE, Cella PA, Clemena GG. An Investigation of New Inhibitors to Mitigate Rebar Corrosion in Concrete. FHWA/VA-96-R24. 1996. View Source
• [3] What is the use of barium metaborate. Yearn International Ltd. 2024. View Source
• [4] El-Saied H, El-Sawy SM, Basta AH. Modified barium metaborate pigment as a paper filler. Pigment & Resin Technology. 1996;25(2):8-17. doi:10.1108/eb043172. View Source